![molecular formula C18H13F3N4S B287578 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287578.png)
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in the field of medicinal chemistry. This compound has been synthesized and studied for its potential therapeutic effects on various diseases.
Mechanism of Action
The mechanism of action of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins involved in disease pathways. For example, it has been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and improve cognitive function in animal models of Alzheimer's disease. The compound has also been reported to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential therapeutic effects, its well-defined synthesis method, and its availability in the market. The limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Further studies to understand the mechanism of action of the compound.
2. Studies to optimize the synthesis method and improve the yield of the compound.
3. Studies to investigate the potential use of the compound in the treatment of other diseases.
4. Studies to investigate the potential use of the compound in combination with other drugs for enhanced therapeutic effects.
5. Studies to investigate the potential use of the compound in targeted drug delivery systems.
Conclusion:
In conclusion, 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in the field of medicinal chemistry. The compound has been synthesized and studied for its potential therapeutic effects on various diseases. Further studies are needed to fully understand the mechanism of action of the compound and to investigate its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-(2-methylbenzyl)-1,3,4-thiadiazole with 2-(trifluoromethyl)phenyl isothiocyanate in the presence of a base. This reaction leads to the formation of the desired compound in good yields. The synthesis method has been optimized and reported in several research articles.
Scientific Research Applications
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential therapeutic effects on various diseases. It has been reported to have anticancer, antifungal, and antimicrobial activities. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Product Name |
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
---|---|
Molecular Formula |
C18H13F3N4S |
Molecular Weight |
374.4 g/mol |
IUPAC Name |
3-[(2-methylphenyl)methyl]-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H13F3N4S/c1-11-6-2-3-7-12(11)10-15-22-23-17-25(15)24-16(26-17)13-8-4-5-9-14(13)18(19,20)21/h2-9H,10H2,1H3 |
InChI Key |
PDRNHYYQMVBAJQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F |
Canonical SMILES |
CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.